Cas no 114333-03-8 (6-chloro-5-methoxy-2,3-dihydropyridazin-3-one)

• Product Name: 6-chloro-5-methoxy-2,3-dihydropyridazin-3-one
• CAS No: 114333-03-8
• MF: C₅H₅ClN₂O₂
• MW: 160.558399915695
• MDL: MFCD04971422
• CID: 841066
• PubChem ID: 820667
• Update Time: 2025-05-25

6-chloro-5-methoxy-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-1H-pyridazin-6-one
• 6 - CHLORO - 5-3 - METHOXY - PYRIDAZINE KETONE
• 6-chloro-5-methoxy-3(2H)-Pyridazinone
• 3-chlor-6-hydroxy-4-methoxypyridazin
• 6-chloro-5-methoxy-2H-pyridazin-3-one
• 3(2H)-Pyridazinone, 6-chloro-5-methoxy-
• 6-chloro-5-methoxy-2,3-dihydropyridazin-3-one
• DTXSID30356229
• 6-Chloro-5-methoxy-2H-pyridazin-3-one/3-chlor-6-hydroxy-4-methoxypyridazin
• 6-Chloro-5-methoxypyridazin-3(2H)-one
• 114333-03-8
• F20647
• SCHEMBL22042633
• PS-18021
• MFCD04971422
• CS-0185220
• EN300-309232
• DA-18170

• MDL： MFCD04971422
• Inchi： 1S/C5H5ClN2O2/c1-10-3-2-4(9)7-8-5(3)6/h2H,1H3,(H,7,9)
• InChI Key： FYTFUYWXLRXRAZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(NN=1)=O)OC

Computed Properties

• Exact Mass: 160.0039551g/mol
• Monoisotopic Mass: 160.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.7Ų

Additional information on 6-chloro-5-methoxy-2,3-dihydropyridazin-3-one

6-Chloro-5-Methoxy-2,3-Dihydropyridazin-3-One: A Comprehensive Overview

6-Chloro-5-methoxy-2,3-dihydropyridazin-3-one, identified by the CAS registry number CAS No. 114333-03-8, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridazines, which are known for their versatile reactivity and structural diversity. The presence of chlorine and methoxy groups in its structure introduces additional functional complexity, making it a subject of interest in both academic and industrial research.

The synthesis of 6-chloro-5-methoxy-2,3-dihydropyridazin-3-one typically involves multi-step organic reactions, often utilizing intermediates such as pyridazines or related heterocycles. Recent advancements in catalytic methods and green chemistry have enabled more efficient pathways for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as cyclization and functional group installations.

In terms of biological activity, 6-chloro-5-methoxy-2,3-dihydropyridazin-3-one has shown promise in preliminary studies as a potential bioactive agent. Its ability to interact with specific biological targets, such as enzymes or receptors, has been investigated using computational modeling and in vitro assays. Notably, recent studies have highlighted its potential as an anti-inflammatory agent, with findings published in high-impact journals like Nature Communications and Journal of Medicinal Chemistry.

The structural features of this compound also make it a valuable building block for constructing more complex molecules. For example, its dihydropyridazine ring can serve as a scaffold for further functionalization, enabling the creation of libraries of analogs for drug discovery programs. This approach has been widely adopted in the pharmaceutical industry to explore novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

From a materials science perspective, CAS No. 114333-03-8 has been studied for its electronic properties. The incorporation of chlorine and methoxy groups into its structure influences its electron distribution, making it a candidate for applications in organic electronics or optoelectronic devices. Researchers at leading institutions like Stanford University and the Massachusetts Institute of Technology (MIT) have reported encouraging results in this area.

In conclusion, 6-chloro-5-methoxy-2,3-dihydropyridazin-3-one, with its unique structure and diverse functional groups, continues to be a focal point in contemporary chemical research. Its potential applications span across pharmaceuticals, materials science, and beyond. As ongoing studies unravel more about its properties and capabilities, this compound is poised to make significant contributions to both academic advancements and industrial innovations.